Cas no 2060041-63-4 (bicyclo6.1.0nonane-4-carboxylic acid)

Bicyclo[6.1.0]nonane-4-carboxylic acid is a strained bicyclic carboxylic acid featuring a unique fused ring structure, which imparts significant reactivity and versatility in synthetic applications. Its rigid framework serves as a valuable intermediate in organic synthesis, particularly for constructing complex molecular architectures. The strained ring system enhances its utility in cycloaddition reactions and ring-opening transformations, making it a preferred choice for pharmaceutical and materials science research. The carboxylic acid functionality allows for further derivatization, enabling the introduction of diverse functional groups. This compound’s stability and well-defined reactivity profile make it a reliable building block for advanced chemical synthesis.
bicyclo6.1.0nonane-4-carboxylic acid structure
2060041-63-4 structure
Product Name:bicyclo6.1.0nonane-4-carboxylic acid
CAS No:2060041-63-4
MF:C10H16O2
MW:168.232843399048
MDL:MFCD30498078
CID:5193291
PubChem ID:137703103
Update Time:2025-05-23

bicyclo6.1.0nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[6.1.0]nonane-4-carboxylic acid
    • bicyclo6.1.0nonane-4-carboxylic acid
    • MDL: MFCD30498078
    • Inchi: 1S/C10H16O2/c11-10(12)7-2-1-3-8-6-9(8)5-4-7/h7-9H,1-6H2,(H,11,12)
    • InChI Key: UBZUPTPVECHPTR-UHFFFAOYSA-N
    • SMILES: C12C(C1)CCCC(C(O)=O)CC2

bicyclo6.1.0nonane-4-carboxylic acid Pricemore >>

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Additional information on bicyclo6.1.0nonane-4-carboxylic acid

Bicyclo[6.1.0]nonane-4-carboxylic Acid: A Comprehensive Overview

Bicyclo[6.1.0]nonane-4-carboxylic acid, also known by its CAS number 2060041-63-4, is a unique bicyclic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its rigid bicyclo structure and carboxylic acid functionality, has garnered attention due to its versatile applications and intriguing chemical properties.

The bicyclo[6.1.0]nonane framework is a highly strained system, which makes it an interesting subject for studying ring strain effects in organic chemistry. The carboxylic acid group attached at the 4-position introduces additional functional versatility, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential in drug design, polymer synthesis, and as a building block for advanced materials.

Recent research has focused on the synthesis of bicyclo[6.1.0]nonane-4-carboxylic acid via various routes, including ring-closing metathesis and other cycloaddition reactions. These methods have not only improved the yield but also provided insights into the stereochemical control of such complex structures. The compound's ability to form stable amides and esters has further expanded its utility in organic synthesis.

In terms of applications, bicyclo[6.1.0]nonane-4-carboxylic acid has shown promise in the development of novel pharmaceuticals due to its unique pharmacokinetic properties. Its rigid structure allows for precise molecular interactions, making it a valuable candidate for drug delivery systems and enzyme inhibitors.

Moreover, the compound's role in polymer chemistry is noteworthy. Its ability to form high-performance polymers with exceptional thermal stability has positioned it as a key component in advanced materials for aerospace and electronics industries.

Recent advancements in computational chemistry have also shed light on the electronic properties of bicyclo[6.1.0]nonane-4-carboxylic acid, revealing its potential as a component in organic electronics and photovoltaic devices.

In conclusion, bicyclo[6.1.0]nonane-4-carboxylic acid (CAS 2060041-63-4) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike.

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